Cas no 2228297-01-4 (tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate)

• Product Name: tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate
• CAS No: 2228297-01-4
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5929712
• PubChem ID: 165966918
• Update Time: 2025-06-12

tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate
• 2228297-01-4
• EN300-1887246
• tert-butyl N-methyl-N-{2-oxo-1-[2-(propan-2-yl)phenyl]ethyl}carbamate

• Inchi： 1S/C17H25NO3/c1-12(2)13-9-7-8-10-14(13)15(11-19)18(6)16(20)21-17(3,4)5/h7-12,15H,1-6H3
• InChI Key： HMGIXQRKZRLFBM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC=CC=1C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate

Comprehensive Overview of tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate (CAS No. 2228297-01-4)

The compound tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate (CAS No. 2228297-01-4) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique molecular structure, featuring a tert-butyl group and a phenylethyl backbone, makes it a valuable intermediate for drug development and chemical research. Researchers and industry professionals frequently search for this compound due to its potential in peptide synthesis, enzyme inhibition studies, and prodrug design.

In recent years, the demand for carbamate-based compounds like tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. This compound’s steric hindrance and protecting group properties are particularly relevant in medicinal chemistry, where stability and controlled reactivity are critical. Users often inquire about its synthetic routes, solubility profiles, and compatibility with coupling reagents, reflecting its practical importance in lab settings.

From an SEO perspective, keywords such as "tert-butyl carbamate synthesis," "CAS 2228297-01-4 applications," and "N-methyl-N-phenylethyl derivatives" are highly searched in academic and industrial databases. The compound’s role in green chemistry initiatives also aligns with growing interest in sustainable synthetic methods. Its low toxicity profile and compatibility with microwave-assisted reactions further enhance its appeal for modern researchers.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate. Purity and stability under various conditions (pH, temperature) are frequently discussed topics, as they directly impact its utility in high-throughput screening and combinatorial chemistry. The compound’s crystalline form and storage recommendations are additional points of interest for end-users.

In summary, tert-butyl N-methyl-N-{2-oxo-1-2-(propan-2-yl)phenylethyl}carbamate (CAS No. 2228297-01-4) represents a versatile tool for chemists exploring bioactive molecule design. Its integration into drug discovery pipelines and alignment with trends in catalytic chemistry ensure its continued relevance. For those seeking detailed protocols or structure-activity relationship (SAR) data, this compound offers a robust platform for innovation.